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Compound of Interest

Compound Name: 3-Fluoro-2-iodophenol

CAS No.: 863870-85-3

Cat. No.: B1312808

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Strategic Importance
3-Fluoro-2-iodophenol is a halogenated aromatic compound that serves as a highly versatile

and valuable building block in modern organic synthesis. Its strategic importance stems from

the unique arrangement of three distinct functional groups on a benzene ring: a hydroxyl (-OH)

group, a fluorine (-F) atom, and an iodine (-I) atom. This specific ortho/meta substitution pattern

provides a scaffold with multiple, selectively addressable reactive sites. The presence of both a

stable fluorine atom and a highly reactive carbon-iodine bond makes this molecule a key

intermediate in the synthesis of complex pharmaceuticals and advanced materials.[1] This

guide provides a comprehensive overview of its core chemical properties, synthesis, reactivity,

and applications, offering field-proven insights for laboratory and development settings.

Core Physicochemical and Structural Properties
Understanding the fundamental properties of 3-Fluoro-2-iodophenol is the first step in its

effective application. The molecule's structure and key data points are summarized below.
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Property Value Source(s)

Molecular Formula C₆H₄FIO [2][3][4]

Molecular Weight 238.00 g/mol [2][4]

Monoisotopic Mass 237.92909 Da [2][3]

Appearance Grey low-melting solid [4]

CAS Number 863870-85-3 [2][5]

Predicted pKa 7.52 ± 0.10 [2]

Predicted XLogP3-AA 2.3 [2][3]

Topological Polar Surface Area 20.2 Å² [2]

The presence of the electron-withdrawing fluorine atom is predicted to increase the acidity

(lower the pKa) of the phenolic proton compared to phenol itself.[1]

Synthesis and Manufacturing: A Directed Metalation
Approach
While various synthetic routes can be envisioned, a common and regioselective strategy for

preparing 3-Fluoro-2-iodophenol involves a directed ortho-metalation (DoM) protocol starting

from 3-fluorophenol. This approach offers precise control over the position of iodination.

Conceptual Workflow for Synthesis
The process leverages a Directed Metalation Group (DMG) to activate a specific C-H bond for

deprotonation and subsequent reaction with an electrophile (in this case, iodine).
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Step 1: Protection & DMG Installation

Step 2: Directed ortho-Metalation

Step 3: Iodination

Step 4: Deprotection

3-Fluorophenol

Protection with a
Directed Metalation Group (DMG)

(e.g., -OCONEt2)

 Reagent:
Diethylcarbamoyl chloride 

Protected 3-Fluorophenol

Regioselective Deprotonation
at C2 position

 Reagent:
s-BuLi or t-BuLi 

Lithiate d Intermediate

Electrophilic Quench
with Iodine

 Reagent:
I2 

Protected 3-Fluoro-2-iodophenol

Final Product:
3-Fluoro-2-iodophenol

 Reagent:
Hydrolysis (e.g., NaOH) 

Click to download full resolution via product page

Caption: Directed ortho-Metalation synthesis workflow.
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Detailed Experimental Protocol (Exemplary)
Protection: To a solution of 3-fluorophenol in an appropriate aprotic solvent (e.g., THF), add a

base (e.g., NaH) at 0 °C. Once deprotonation is complete, add a suitable protecting group

that also functions as a DMG, such as diethylcarbamoyl chloride. Allow the reaction to warm

to room temperature and stir until completion.

Metalation: Cool the solution of the protected 3-fluorophenol to -78 °C. Slowly add a strong

lithium base, such as s-butyllithium (s-BuLi) or t-butyllithium (t-BuLi). The DMG directs the

deprotonation specifically to the C2 position, activated by both the DMG and the adjacent

fluorine atom.[1]

Iodination: While maintaining the low temperature, add a solution of iodine (I₂) in THF. The

iodine acts as an electrophile, quenching the lithiated intermediate to form the C-I bond.

Work-up and Deprotection: Quench the reaction with a saturated aqueous solution of

ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate). The

crude protected product can then be deprotected under basic conditions (e.g., refluxing with

NaOH) to yield 3-Fluoro-2-iodophenol.

Purification: The final product is purified using standard techniques such as column

chromatography on silica gel.

Chemical Reactivity and Synthetic Utility
The synthetic power of 3-Fluoro-2-iodophenol lies in the differential reactivity of its functional

groups. This allows for sequential, controlled modifications, making it a prime precursor for

complex molecular architectures.

Interplay of Functional Groups
The electronic properties of the three substituents dictate the molecule's reactivity profile.

Substituent Electronic Effect Key Reactivity Hydroxyl (-OH) Electron-donating (activating) Nucleophilic site (alkylation, esterification)
Directs electrophiles to ortho/para positions Fluorine (-F) Inductively electron-withdrawing

Weakly resonance-donating
Generally stable

Modulates pKa and metabolic stability Iodine (-I) Weakly deactivating Excellent leaving group
Enables cross-coupling reactions (e.g., Suzuki, Sonogashira)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. guidechem.com [guidechem.com]

3. PubChemLite - 3-fluoro-2-iodophenol (C6H4FIO) [pubchemlite.lcsb.uni.lu]

4. cymitquimica.com [cymitquimica.com]

5. 3-FLUORO-2-IODOPHENOL | 863870-85-3 [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Fluoro-2-iodophenol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312808/docs#an-in-depth-technical-guide-to-3-
fluoro-2-iodophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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